Cas no 35095-07-9 (methyl bicyclo4.2.0octa-1,3,5-triene-7-carboxylate)

• Product Name: methyl bicyclo4.2.0octa-1,3,5-triene-7-carboxylate
• CAS No: 35095-07-9
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD21765233
• CID: 1468234
• PubChem ID: 12339789
• Update Time: 2025-04-20

methyl bicyclo4.2.0octa-1,3,5-triene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzocyclobutene-1-carboxylic Acid Methyl Ester
• 1,2-Dihydrobenzocyclobutene-1-carboxylic acid methyl ester
• 1,2-dihydro-cyclobutabenzene-1-carboxylic acid methyl ester
• 1-(methoxycarbonyl)benzocyclobutene
• 1,2-Dihydro-cyclobutabenzen-1-carbonsaeure-methylester
• Methyl-1.2-dihydrobenzocyclobuten-1-carboxylat
• methyl benzocyclobutene-7-carboxylate
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid methyl ester
• Benzocyclobuten-1-carbonsaeuremethylester
• Methyl bicyclo&lt
• 4.2.0&gt
• octa-1,3,5-triene-7-carboxylate
• Methyl bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carboxylate
• 1,2-Dihydrobenzocyclobutene-1-carboxylic acid
• Methyl bicyclo<4.2.0>octa-1,3,5-triene-7-carboxylate
• Methyl bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylate
• AK163865
• methyl bicyclo4.2.0octa-1,3,5-triene-7-carboxylate
• 35095-07-9
• MFCD21765233
• AKOS015740918
• A874781
• methyl bicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylate
• AT28729
• SCHEMBL3136218
• DS-8351
• CS-0150734
• Methylbicyclo[4.2.0]octa-1,3,5-triene-7-carboxylate

• MDL： MFCD21765233
• Inchi： 1S/C10H10O2/c1-12-10(11)9-6-7-4-2-3-5-8(7)9/h2-5,9H,6H2,1H3
• InChI Key： XWGYSWFRKUQSLL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.3

Experimental Properties

• Density: 1.171±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 68 ºC (25 Torr)
• Flash Point: 89.4±9.0 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.49930
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl bicyclo4.2.0octa-1,3,5-triene-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids